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Introduction

Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria, poses a significant
threat to the poultry industry worldwide, leading to substantial economic losses through
mortality, reduced weight gain, and poor feed conversion. Aklomide is an anticoccidial
compound that has been utilized in the prevention and control of this disease. These
application notes provide detailed protocols for evaluating the efficacy of Aklomide in chicken
animal models, focusing on standardized methodologies for consistent and reproducible
results. The protocols described herein are based on established battery cage trial models, a
controlled method for assessing anticoccidial drug efficacy.

Principle of Aklomide Action

Aklomide is a coccidiostat that interferes with the early stages of the Eimeria life cycle. While
its precise molecular mechanism is not fully elucidated, its efficacy is often enhanced when
used in combination with other anticoccidial agents, such as sulfonamides. For instance,
Novastat®, a combination of Aklomide and Sulfanitran, has demonstrated high effectiveness
in controlling coccidiosis caused by species such as Eimeria tenella and Eimeria acervulina.[1]

[2]

Host Immune Response to Eimeria Infection
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Understanding the host's immune response to Eimeria infection is crucial for contextualizing
the action of anticoccidial drugs. Eimeria infection triggers a complex interplay of innate and
adaptive immune responses within the chicken's intestinal mucosa. Key signaling pathways,
such as the Toll-like receptor (TLR) and NF-kB pathways, are activated upon parasite
recognition, leading to the production of pro-inflammatory cytokines and the initiation of an
inflammatory response aimed at controlling the parasite.[3][4][5]
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NF-kB Signaling Pathway Activation in Chicken Intestinal Epithelial Cells upon Eimeria
Infection.

Experimental Protocols
Protocol 1: Battery Cage Efficacy Trial

This protocol outlines a standard battery cage trial to assess the efficacy of Aklomide against a
specific Eimeria species.

1. Experimental Animals and Housing:
e Species: Broiler chickens (e.g., Cobb 500, Ross 308).
e Age: Day-old chicks.

e Housing: Raised in wire-floored battery cages to prevent reinfection from litter. Cages should
be thoroughly cleaned and disinfected prior to the study.

e Environment: Maintain appropriate brooding temperature, lighting, and ventilation.
2. Diet and Water:

e Provide ad libitum access to a balanced, unmedicated starter feed.

e Ensure a constant supply of fresh, clean water.

e The test substance (Aklomide) should be incorporated into the feed at the desired
concentration for the treatment groups.

3. Experimental Design:

e Group 1: Uninfected, Untreated Control (UUC): Birds receive unmedicated feed and are not
infected.

e Group 2: Infected, Untreated Control (IUC): Birds receive unmedicated feed and are
infected.
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Group 3: Infected, Aklomide-Treated (TEST): Birds receive feed medicated with Aklomide
at the test concentration and are infected.

Replicates: Use a sufficient number of birds per group (e.g., 10 birds per replicate, with 4-6
replicates per group) to ensure statistical power.

. Infection:

Parasite: Use a specific, recent field isolate or a reference strain of Eimeria (e.g., E. tenella,
E. acervulina).

Inoculum Preparation: Culture and sporulate oocysts. The number of sporulated oocysts per
bird should be titrated to cause a significant, but not overwhelming, infection (e.g., a 15-25%
reduction in weight gain in the IUC group).

Inoculation: At approximately 14 days of age, orally inoculate each bird in the [IUC and TEST
groups with the prepared oocyst suspension.
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Experimental Workflow for a Battery Cage Efficacy Trial.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1666742?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

5. Data Collection and Efficacy Parameters:

e Body Weight Gain (BWG): Weigh birds at the start of the treatment period (e.g., day 13) and
at the end of the trial (e.g., day 21). Calculate the average weight gain per bird for each

group.

» Feed Conversion Ratio (FCR): Record the total feed consumed per replicate during the trial
period. Calculate FCR as the total feed consumed divided by the total weight gain.

o Mortality: Record daily mortality.

e Lesion Scoring: At the end of the trial (typically 7 days post-infection), euthanize a subset of
birds from each group. Score the gross intestinal lesions according to the Johnson and Reid
(1970) method, which uses a scale of 0 (no lesions) to 4 (severe lesions).

e Oocyst Shedding (Oocysts Per Gram of Feces - OPG): Collect fecal samples from each
replicate for several days post-infection (e.g., days 5-8 post-infection). Use a standardized
method, such as the McMaster technique, to count the number of oocysts per gram of feces.

Protocol 2: Oocyst Counting (McMaster Technique)

1. Materials:

o McMaster counting chamber

e Microscope

o Saturated salt (NaCl) solution (flotation solution)
o Beaker, gauze, and stirring rod

o Graduated cylinder and pipette

e Scale

2. Procedure:

o Weigh 2 grams of a pooled fecal sample from a single replicate.
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e Add the fecal sample to a beaker and add 28 ml of saturated salt solution.
e Mix thoroughly with a stirring rod to create a uniform suspension.

 Strain the suspension through a layer of gauze into another beaker.

e Using a pipette, immediately fill both chambers of the McMaster slide.

o Let the slide sit for 5 minutes to allow the oocysts to float to the top.

e Under a microscope at 100x magnification, count the oocysts within the grid of both
chambers.

o Calculate the OPG using the following formula: OPG = (Total oocysts in both chambers) x 50

Data Presentation

The following tables present illustrative data from a hypothetical Aklomide efficacy trial against
Eimeria tenella. This data is representative of expected outcomes and should be used for
comparative purposes.

Table 1: Performance Data

Average Body Feed Conversion .
Group . ) . Mortality (%)
Weight Gain (g) Ratio (FCR)
Uninfected, Untreated
550 1.50 0
Control (UUC)
Infected, Untreated
420 1.95 15
Control (IUC)
Infected, Aklomide-
535 1.55 2

Treated (TEST)

Table 2: Parasitological and Pathological Data
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Mean Oocyst Shedding

Group Mean Lesion Score (0-4)
(OPG x 103)

Uninfected, Untreated Control

0.0 0
(UUC)
Infected, Untreated Control

3.2 250
(lUC)
Infected, Aklomide-Treated

0.5 25
(TEST)

Conclusion

The protocols detailed in these application notes provide a robust framework for the evaluation
of Aklomide's efficacy against coccidiosis in chickens. Consistent application of these
methods, particularly in controlled battery cage trials, will yield reliable data on key performance
and parasitological parameters. The illustrative data demonstrates the expected outcomes of a
successful anticoccidial agent, characterized by improved weight gain and feed conversion,
and a significant reduction in mortality, intestinal lesions, and oocyst shedding. Researchers
and drug development professionals can adapt these protocols to assess novel anticoccidial
candidates and formulations.
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Testing in Chicken Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666742#chicken-animal-models-for-aklomide-
efficacy-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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